![molecular formula C25H24N4O6S2 B2360820 5-(4-(N,N-dimethylsulfamoyl)benzamido)-3-(4-isopropylphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylic acid CAS No. 941898-50-6](/img/structure/B2360820.png)
5-(4-(N,N-dimethylsulfamoyl)benzamido)-3-(4-isopropylphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-(N,N-dimethylsulfamoyl)benzamido)-3-(4-isopropylphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylic acid is a useful research compound. Its molecular formula is C25H24N4O6S2 and its molecular weight is 540.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivatives
- The compound has been utilized in the synthesis of various derivatives, such as methyl esters of 5-aroyl-6-aryl-2-oxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acids. These derivatives are synthesized from mixtures of methyl esters of aroylpyruvic acids, urea, and substituted benzaldehydes (Gein et al., 2009).
Antibacterial Activities
- Derivatives synthesized from this compound have been evaluated for antibacterial activities against Gram-positive and Gram-negative bacteria. The sulfamide derivative was found to be particularly effective, exhibiting activity against both types of bacteria (Bildirici et al., 2007).
Chemical Reactions
- The compound has been involved in various chemical reactions, such as forming pyrimido[4′,5′:4,5]thieno[2,3-c]-pyridazin-4-one derivatives through reaction with formamide, acetic anhydride, and carbon disulphide (Deeb et al., 1991).
Heterocyclic Compounds Synthesis
- Synthesis of new heterocyclic compounds with expected biological activity has been conducted using derivatives of this compound. This includes the preparation of pyridazinone derivatives and their subsequent reactions to form other compounds, which have shown antimicrobial and antifungal activities (Sayed et al., 2003).
Properties
IUPAC Name |
5-[[4-(dimethylsulfamoyl)benzoyl]amino]-4-oxo-3-(4-propan-2-ylphenyl)thieno[3,4-d]pyridazine-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4O6S2/c1-14(2)15-5-9-17(10-6-15)29-24(31)20-19(21(27-29)25(32)33)13-36-23(20)26-22(30)16-7-11-18(12-8-16)37(34,35)28(3)4/h5-14H,1-4H3,(H,26,30)(H,32,33) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHIAMYGLQRDHKA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N2C(=O)C3=C(SC=C3C(=N2)C(=O)O)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4O6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
540.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.